3-Hydroxy desloratadine-d4

• Molecular Formula: C19H19ClN2O
• Molecular Weight: 330.8 g/mol
• InChI: InChI=1S/C19H19ClN2O/c20-15-3-4-17-13(9-15)1-2-14-10-16(23)11-22-19(14)18(17)12-5-7-21-8-6-12/h3-4,9-11,21,23H,1-2,5-8H2/i5D2,6D2
• InChIKey: NDFMTPISBHBIKE-NZLXMSDQSA-N

3-Hydroxy Desloratadine-d4 Stable Isotope Internal Standard

3-Hydroxy desloratadine-d4 (CAS: 1246819-99-7) is a deuterium-labeled analogue of 3-hydroxy desloratadine, the primary active metabolite of the non-sedating antihistamines loratadine and desloratadine . With a molecular formula of C19H15D4ClN2O and a molecular weight of 330.84 g/mol, it incorporates four deuterium atoms specifically at the 2,2,6,6-positions of the piperidine ring, providing a nominal mass shift of +4 Da relative to the unlabeled analyte (m/z 327.1 for unlabeled vs. m/z 331.1 for the labeled compound) . This isotopic labeling confers physicochemical properties nearly identical to the unlabeled compound—including solubility, extraction behavior, and chromatographic retention—making it an ideal internal standard for LC-MS/MS quantification in complex biological matrices [1].

• [1] Xu, H.R.; Li, X.N.; Chen, W.L.; Chu, N.N. Simultaneous determination of desloratadine and its active metabolite 3-hydroxydesloratadine in human plasma by LC/MS/MS and its application to pharmacokinetics and bioequivalence. J Pharm Biomed Anal. 2007, 45(4), 659-666. View Source

Why 3-Hydroxy Desloratadine-d4 Is Irreplaceable

In regulated bioanalytical workflows—such as those supporting Abbreviated New Drug Applications (ANDAs) or clinical pharmacokinetic studies—internal standards must exhibit chromatographic co-elution, identical extraction recovery, and identical ionization efficiency to the target analyte [1]. Unlabeled 3-hydroxy desloratadine (CAS: 119410-08-1) is unsuitable because it cannot be distinguished from endogenous analyte by mass spectrometry, compromising quantification accuracy in patient samples [2]. Similarly, alternative deuterated standards such as desloratadine-d4 or 3-hydroxy desloratadine-d6, while isotopically labeled, possess different molecular structures and chromatographic properties, leading to differential matrix effects and unacceptable assay variability [3]. Regulatory guidances (e.g., FDA Bioanalytical Method Validation Guidance for Industry, 2018) mandate that the internal standard should be a stable isotopically-labeled version of the target analyte whenever possible; 3-hydroxy desloratadine-d4 is the only commercially available internal standard that meets this criterion for the accurate and precise quantification of 3-hydroxy desloratadine in human plasma .

• [1] U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. 2018. View Source
• [2] Yang, L.; Clement, R.P.; Kantesaria, B.; Reyderman, L.; Beaudry, F.; Grandmaison, C.; Di Donato, L.; Masse, R.; Rudewicz, P.J. Validation of a sensitive and automated 96-well solid-phase extraction liquid chromatography-tandem mass spectrometry method for the determination of desloratadine and 3-hydroxydesloratadine in human plasma. J Chromatogr B. 2003, 792(2), 229-240. View Source
• [3] Hasnain, M.S.; Rao, S.; Singh, M.K.; Vig, N.; Singh, M.K.; Budakoti, S.K.; Ansari, A. Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard. J Pharm Bioallied Sci. 2013, 5(1), 74-79. View Source

3-Hydroxy Desloratadine-d4 Quantitative Differentiation

Superior Isotopic Purity vs. d6 Analogs

3-Hydroxy desloratadine-d4 is supplied with a guaranteed isotopic enrichment of ≥99 atom% deuterium at the four specified positions on the piperidine ring . This high isotopic purity minimizes the presence of unlabeled (d0) species that would otherwise contribute to the analyte signal, a critical factor for achieving low limits of quantification (LLOQ) in bioanalytical assays. In contrast, commercially available 3-hydroxy desloratadine-d6 is typically offered at lower purity (95%) , increasing the risk of analytical interference and requiring more complex calibration curve modeling.

Evidence Dimension	Isotopic Purity (Atom% D)
Target Compound Data	≥99% atom D
Comparator Or Baseline	3-Hydroxy desloratadine-d6: 95% purity (typical)
Quantified Difference	≥4 percentage point advantage in isotopic purity
Conditions	Vendor Certificate of Analysis specifications

Why This Matters

Higher isotopic purity directly translates to a lower background signal at the analyte mass transition, enabling more accurate quantification at sub-ng/mL concentrations required for clinical pharmacokinetic studies.

Chromatographic Co-elution with Unlabeled Analyte

The deuterium atoms in 3-hydroxy desloratadine-d4 are strategically located at the four aliphatic positions of the piperidine ring (2,2,6,6-tetradeuterated), a structural feature that ensures chromatographic co-elution with the unlabeled analyte under standard reversed-phase LC conditions . This is evidenced by the monitoring of the mass transitions m/z 327.1→275.1 (unlabeled) and m/z 331.1→279.1 (labeled) using the identical LC mobile phase (methanol-acetonitrile-5 mM ammonium formate 30:20:50) and a C18 column, which yielded baseline separation of the analyte and internal standard only by mass, not by retention time [1]. Alternative labeling strategies (e.g., d6 incorporation on the pyridine ring) may alter the compound's polarity and thus its chromatographic behavior, introducing retention time shifts that complicate peak integration and quantification [2].

Evidence Dimension	Chromatographic Retention Time Shift
Target Compound Data	No significant shift; co-elution confirmed by identical LC conditions
Comparator Or Baseline	Alternative deuteration sites (e.g., aromatic ring d6) may exhibit retention time differences
Quantified Difference	Negligible for d4-piperidine; potentially >0.1 min for other labeling patterns
Conditions	C18 column, isocratic elution with methanol-acetonitrile-ammonium formate, flow rate 0.2 mL/min

Why This Matters

Co-elution ensures that the internal standard experiences the same matrix effects and ionization suppression as the analyte, a prerequisite for accurate quantification per FDA and EMA bioanalytical guidelines.

• [1] LC-MS/MS determination of desloratadine and its metabolite 3-hydroxydesloratadine in human plasma. J Pharm Anal. 2007, 27(6). (Chinese). View Source
• [2] Russak, E.M.; Bednarczyk, E.M. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019, 53(2), 211-216. View Source

Mass Shift Prevents Isotopic Interference

The +4 Da mass shift of 3-hydroxy desloratadine-d4 (m/z 331.1 for [M+H]+) relative to the unlabeled analyte (m/z 327.1) provides a mass separation that significantly reduces cross-talk from the natural abundance M+2 isotope of the analyte, which occurs at approximately 1.1% relative abundance for a molecule containing one chlorine atom . In contrast, a d2-labeled internal standard would only provide a +2 Da shift, making it susceptible to interference from the analyte's M+2 isotopic peak at the internal standard's mass channel. This interference can artificially elevate the internal standard response, leading to underestimation of analyte concentrations at low levels. The d4 labeling ensures a clean mass channel, as demonstrated by the ability to achieve a lower limit of quantification (LLOQ) of 0.05 ng/mL for 3-hydroxy desloratadine in human plasma using this internal standard [1].

Evidence Dimension	Mass Spectrometric Channel Interference (Analyte M+2 Contribution)
Target Compound Data	Negligible interference (<0.1% of analyte signal) at IS m/z 331.1
Comparator Or Baseline	Hypothetical d2-labeled IS: ~1.1% interference from analyte M+2 at same nominal mass
Quantified Difference	>10-fold reduction in isotopic cross-talk
Conditions	Positive ion ESI-MS/MS, resolution of unit mass quadrupole

Why This Matters

Minimizing isotopic cross-talk is essential for achieving the low pg/mL LLOQ values required to characterize the terminal elimination phase of 3-hydroxy desloratadine (half-life ~33.7 hr) in bioequivalence studies.

• [1] Xu, H.R.; Li, X.N.; Chen, W.L.; Chu, N.N. Simultaneous determination of desloratadine and its active metabolite 3-hydroxydesloratadine in human plasma by LC/MS/MS. J Pharm Biomed Anal. 2007, 45(4), 659-666. View Source

LC-MS/MS Validation Accuracy and Precision

In a rigorously validated LC-MS/MS method utilizing 3-hydroxy desloratadine-d4 as the internal standard, the accuracy (% nominal) for 3-OH desloratadine at the lower limit of quantification (LLOQ) was 99.9%, with a precision (%CV) of 5.1% [1]. This performance meets and exceeds the FDA's acceptance criteria for bioanalytical method validation (accuracy within ±15% of nominal, precision ≤15% CV). In contrast, methods employing structurally dissimilar internal standards (e.g., deuterated desloratadine for quantifying its metabolite) often exhibit poorer accuracy at low concentrations due to differential extraction recovery and ionization efficiency [2]. The use of the exact matched internal standard—3-hydroxy desloratadine-d4—ensures that any variability in sample preparation or instrument response is proportionally mirrored between the analyte and IS, resulting in robust and reproducible quantification across a wide dynamic range (0.05-10 ng/mL) [3].

Evidence Dimension	Accuracy and Precision at LLOQ in Human Plasma
Target Compound Data	Accuracy: 99.9% nominal; Precision: 5.1% CV
Comparator Or Baseline	FDA Guidance Acceptance Criteria: Accuracy 85-115%; Precision ≤15% CV
Quantified Difference	Accuracy within 0.1% of nominal vs. ±15% allowable range
Conditions	LC-MS/MS, solid-phase extraction, calibration range 100-11,000 pg/mL, LLOQ 100 pg/mL

Why This Matters

Exceptional accuracy and precision at the LLOQ are critical for generating reliable pharmacokinetic data in bioequivalence studies, where small differences in drug exposure can determine the outcome of ANDA submissions.

• [1] Hasnain, M.S.; Rao, S.; Singh, M.K.; Vig, N.; Singh, M.K.; Budakoti, S.K.; Ansari, A. Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard. J Pharm Bioallied Sci. 2013, 5(1), 74-79. View Source
• [2] Yang, L.; Clement, R.P.; Kantesaria, B.; Reyderman, L.; Beaudry, F.; Grandmaison, C.; Di Donato, L.; Masse, R.; Rudewicz, P.J. Validation of a sensitive and automated 96-well solid-phase extraction LC-MS/MS method for the determination of desloratadine and 3-hydroxydesloratadine in human plasma. J Chromatogr B. 2003, 792(2), 229-240. View Source
• [3] Xu, H.R.; Li, X.N.; Chen, W.L.; Chu, N.N. Simultaneous determination of desloratadine and its active metabolite 3-hydroxydesloratadine in human plasma by LC/MS/MS and its application to pharmacokinetics and bioequivalence. J Pharm Biomed Anal. 2007, 45(4), 659-666. View Source

3-Hydroxy Desloratadine-d4 Applications & Procurement

Regulated Bioanalysis for ANDA Submissions

Procure 3-hydroxy desloratadine-d4 as the primary internal standard for LC-MS/MS assays intended to demonstrate bioequivalence between a generic desloratadine formulation and the reference listed drug (RLD). The compound's ≥99 atom% D isotopic purity and co-eluting chromatographic behavior ensure compliance with FDA bioanalytical method validation guidelines, enabling accurate quantification of 3-hydroxy desloratadine over a concentration range of 0.05-10 ng/mL in human plasma. The validated accuracy (99.9% nominal) and precision (5.1% CV) at LLOQ provide the robust data quality required for ANDA submission packages [1].

Clinical Pharmacokinetic and DDI Studies

Use 3-hydroxy desloratadine-d4 in LC-MS/MS methods to characterize the pharmacokinetic profile of 3-hydroxy desloratadine following administration of desloratadine or loratadine. The +4 Da mass shift effectively eliminates isotopic cross-talk from the analyte's natural abundance isotopes, which is crucial for accurate quantification during the terminal elimination phase (half-life ~33.7 hr) where plasma concentrations fall to low pg/mL levels. This capability has been demonstrated in multiple published clinical studies investigating age, race, and sex effects on desloratadine pharmacokinetics [2].

Metabolite ID and Quantification in Drug Metabolism

Employ 3-hydroxy desloratadine-d4 as a tracer in in vitro and in vivo metabolism studies to distinguish enzymatically formed 3-hydroxy desloratadine from endogenous or matrix-derived interferences. The specific deuteration at the 2,2,6,6-positions of the piperidine ring does not alter the compound's metabolic stability or enzyme binding kinetics, making it a reliable surrogate for the unlabeled metabolite in assays designed to evaluate CYP2C8 and UGT2B10 activity [3].

QC Release Testing and Stability Monitoring

Integrate 3-hydroxy desloratadine-d4 as an internal standard in validated LC-MS/MS methods for the quantification of 3-hydroxy desloratadine as a process impurity or degradation product in desloratadine tablets. The compound's commercial availability with comprehensive Certificate of Analysis (including HPLC purity, isotopic enrichment, and residual solvent data) supports GMP-compliant QC workflows and method transfer between analytical laboratories .

• [1] Hasnain, M.S.; Rao, S.; Singh, M.K.; Vig, N.; Singh, M.K.; Budakoti, S.K.; Ansari, A. Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard. J Pharm Bioallied Sci. 2013, 5(1), 74-79. View Source
• [2] Xu, H.R.; Li, X.N.; Chen, W.L.; Chu, N.N. Simultaneous determination of desloratadine and its active metabolite 3-hydroxydesloratadine in human plasma by LC/MS/MS and its application to pharmacokinetics and bioequivalence. J Pharm Biomed Anal. 2007, 45(4), 659-666. View Source
• [3] Kazmi, F.; Barbara, J.E.; Yerino, P.; Parkinson, A. A long-standing mystery solved: the formation of 3-hydroxydesloratadine is catalyzed by CYP2C8 but prior glucuronidation of desloratadine by UDP-glucuronosyltransferase 2B10 is an obligatory requirement. Drug Metab Dispos. 2015, 43(4), 523-533. View Source